Cas no 54934-65-5 (Methyl 3-oxoheptadecanoate)
Methyl 3-oxoheptadecanoate structure
Product Name:Methyl 3-oxoheptadecanoate
CAS No:54934-65-5
MF:C18H34O3
MW:298.46076631546
CID:2195956
Update Time:2023-08-06
Methyl 3-oxoheptadecanoate Chemical and Physical Properties
Names and Identifiers
-
- 3-Oxoheptadecanoic acid methyl ester
- Methyl 3-oxoheptadecanoate
- Heptadecanoic acid, 3-oxo-, methyl ester
- Methyl 3-oxoheptadecanoate #
- BBOBPQAONAMWMU-UHFFFAOYSA-N
-
- Inchi： 1S/C18H34O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-17(19)16-18(20)21-2/h3-16H2,1-2H3
- InChI Key： BBOBPQAONAMWMU-UHFFFAOYSA-N
- SMILES： O=C(CC(=O)OC)CCCCCCCCCCCCCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 16
- Complexity: 261
- Topological Polar Surface Area: 43.4
Methyl 3-oxoheptadecanoate Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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